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Compound of Interest

Compound Name: 4-Butoxyaniline

CAS No.: 4344-55-2

Cat. No.: B1265475

Get Quote

CAS Registry Number: 4344-55-2 Synonyms: 4-Butyloxybenzenamine; p-Aminophenyl butyl

ether Molecular Formula:

Chemical Identity & Strategic Significance
4-Butoxyaniline represents a critical class of amphiphilic aromatic amines. Structurally, it

consists of a benzene ring substituted at the para positions with an electron-donating amino

group (

) and an electron-donating butoxy group (

).

Electronic "Push-Push" System
Unlike nitroanilines (Push-Pull), 4-butoxyaniline possesses two electron-donating groups

(EDGs). The oxygen lone pair of the butoxy group and the nitrogen lone pair of the amine both

feed electron density into the

-system.
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Reactivity: The benzene ring is highly activated toward electrophilic aromatic substitution

(EAS).

Oxidation Potential: The compound is susceptible to oxidation, making it a precursor for

conductive polymers (polyazomethines) and quinoid-type structures.

The "Flexible Tail" Effect
In materials science, particularly liquid crystal (LC) engineering, the 4-butyl ether chain acts as

a "flexible tail." It lowers the melting point of rigid aromatic cores, facilitating the formation of

stable mesophases (nematic or smectic) at manageable temperatures. This makes 4-
butoxyaniline a preferred building block over its methoxy analog (p-anisidine) when solubility

and phase transition modulation are required.

Synthetic Pathways[1][2]
The synthesis of 4-butoxyaniline is approached via two primary routes. The choice depends

on the availability of starting materials and the tolerance for specific impurities.

Route A: Alkylation of 4-Aminophenol (The Direct Route)
This is the most common laboratory-scale method. It involves the O-alkylation of 4-

aminophenol using 1-bromobutane under basic conditions.

Challenge: Competitive N-alkylation.

Solution: Control of pH and solvent. Using a base like KOH in ethanol favors the formation of

the phenoxide ion, which is a harder nucleophile than the neutral amine, directing selectivity

toward O-alkylation.

Route B: Reduction of 1-Butoxy-4-nitrobenzene (The
Industrial Route)
This route avoids N-alkylation entirely.

Step 1: Williamson ether synthesis of 4-nitrophenol with 1-bromobutane.
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Step 2: Reduction of the nitro group to the amine using Fe/HCl (Bechamp reduction) or

Catalytic Hydrogenation (

, Pd/C).

Visualization: Synthetic Logic Flow
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Caption: Comparative synthetic pathways. Route A (top) requires selectivity control; Route B

(bottom) is stepwise but highly specific.

Functional Derivatives: Liquid Crystals &
Optoelectronics
The primary high-value application of 4-butoxyaniline lies in the synthesis of Schiff Bases

(Azomethines).

Mesogenic Schiff Bases
Reaction of 4-butoxyaniline with para-substituted benzaldehydes yields rod-like molecules

(mesogens).

Core Structure:

Mechanism: Condensation reaction eliminating water.

Liquid Crystalline Behavior:
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The central imine linkage (

) provides structural rigidity and conjugation.

The terminal butoxy group acts as a flexible spacer.

Result: These derivatives typically exhibit Nematic (N) and Smectic A (SmA) phases. The

"soft" ether linkage decouples the core motions, stabilizing the liquid crystal phase over a

wider temperature range compared to alkyl-only chains.

Poly(azomethine)s (Conductive Polymers)
Polymerization of 4-butoxyaniline derivatives (specifically diamine variants or via

copolymerization) creates conjugated backbones.

Application: Organic photovoltaics and electrochromic devices.[1]

Advantage: Unlike polythiophenes, poly(azomethine)s are easier to synthesize (no heavy

metal catalysts required) and have high thermal stability.

Data: Phase Transition Temperatures of 4-Butoxyaniline
Derivatives
Comparison of Schiff bases derived from 4-Butoxyaniline vs. 4-Methoxyaniline.
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Aldehyde
Component

Amine
Component

Melting Point (

C)

Mesophase
Type

Clearance
Point (

C)

4-

Nitrobenzaldehy

de

4-Butoxyaniline 112
Smectic A /

Nematic
145

4-

Nitrobenzaldehy

de

4-Methoxyaniline 135 Nematic 158

4-

Hydroxybenzalde

hyde

4-Butoxyaniline 168 Smectic C 210

Note: The butoxy derivative generally lowers the melting point (Tm), broadening the working

range of the material.

Experimental Protocols
Protocol A: Synthesis of 4-Butoxyaniline (O-Alkylation
Method)
Based on selective phenoxide formation.

Reagents:

4-Aminophenol (10.9 g, 0.1 mol)

Potassium Hydroxide (5.6 g, 0.1 mol)

1-Bromobutane (13.7 g, 0.1 mol)

Absolute Ethanol (100 mL)

Methodology:
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Dissolution: Dissolve 4-aminophenol in absolute ethanol in a 250 mL round-bottom flask.

Activation: Add KOH pellets and stir until dissolved. This generates the potassium

aminophenoxide in situ.

Alkylation: Add 1-bromobutane dropwise over 30 minutes.

Reflux: Heat the mixture to reflux (

C) for 48 hours. Critical Step: Long reflux ensures complete conversion of the sterically
hindered bromide.

Workup: Filter the hot solution to remove KBr salts. Evaporate the ethanol under reduced

pressure.

Purification: Dissolve residue in

, wash with 10% NaOH (removes unreacted phenol), then water. Dry over

.[2]

Yield: Expect ~70-80% of dark brown oil or low-melting solid.

Protocol B: Synthesis of Mesogenic Schiff Base
Target: (E)-N-(4-nitrobenzylidene)-4-butoxyaniline

Methodology:

Stoichiometry: Mix equimolar amounts (0.01 mol) of 4-butoxyaniline and 4-

nitrobenzaldehyde.

Solvent: Use 20 mL of hot Ethanol.

Catalysis: Add 2-3 drops of Glacial Acetic Acid.

Reaction: Reflux for 3 hours. The solution will typically change color (yellow/orange)

indicating imine formation.

Isolation: Cool to room temperature. The Schiff base will precipitate.
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Recrystallization: Recrystallize from ethanol to obtain pure liquid crystals.

Visualization: Liquid Crystal Molecular Design

Flexible Tail Rigid Mesogenic Core Polar Head

Butoxy Group
(-OC4H9) Benzene Ring Imine Link (-N=CH-) Benzene Ring Substituent

(-NO2 / -CN)

Click to download full resolution via product page

Caption: Structural anatomy of a 4-butoxyaniline based liquid crystal. The tail induces phase

flexibility; the core ensures anisotropy.

Safety & Toxicology (CAS 4344-55-2)
Signal Word: DANGER

Acute Toxicity: Like many aniline derivatives, 4-butoxyaniline is toxic if swallowed, inhaled,

or absorbed through the skin.

Methemoglobinemia: The primary mechanism of toxicity is the oxidation of hemoglobin iron

from

to

, preventing oxygen transport. Symptoms include cyanosis (blue skin/lips), headache, and
fatigue.

Handling:

Gloves: Nitrile or Butyl rubber (Latex is permeable to anilines).

Ventilation: Fume hood is mandatory to prevent inhalation of vapors/dust.[3]

First Aid: In case of exposure, administration of Methylene Blue (under medical

supervision) is the standard antidote for methemoglobinemia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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